2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol

• IUPAC Name: 2-[1-(6-aminopyrimidin-4-yl)piperidin-3-yl]ethanol
• InChI: InChI=1S/C11H18N4O/c12-10-6-11(14-8-13-10)15-4-1-2-9(7-15)3-5-16/h6,8-9,16H,1-5,7H2,(H2,12,13,14)
• InChI Key: RFXXSUHGDBJAPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N)CCO
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol is a chemical compound that has been widely used in scientific research for its biochemical and physiological effects. This compound is synthesized using a specific method and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol involves its interaction with specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes, which can lead to the development of new drugs and therapies. It also acts as an agonist for certain receptors, which can lead to the development of new treatments for various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol are diverse and depend on the specific application. It has been shown to have anti-cancer properties, reduce inflammation, and improve cognitive function. It has also been shown to have neuroprotective effects and improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol in lab experiments are its specificity and potency. It has been shown to selectively inhibit certain enzymes and activate specific receptors, which can lead to the development of new drugs and therapies. However, its limitations include its cost and availability, as well as the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

For the use of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol include the development of new drugs and therapies for various diseases, as well as the study of its mechanism of action in more detail. It can also be used in the development of new tools and techniques for studying enzyme and receptor activity. Furthermore, the synthesis of analogs of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol may lead to the discovery of compounds with improved potency and selectivity.

Synthesis Methods

The synthesis of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol involves a series of reactions that result in the formation of the final product. The starting material is 6-aminopyrimidine, which is reacted with piperidine in the presence of a catalyst to form the intermediate product. The intermediate is then reacted with ethylene oxide to produce the final product, 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol.

Scientific Research Applications

2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol has been widely used in scientific research for its various applications. It has been used as a tool compound to study the mechanism of action of certain enzymes and receptors. It has also been used in the development of new drugs and therapies for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.